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Compound of Interest

Compound Name: Methyl isoquinoline-7-carboxylate

CAS No.: 178262-31-2

Cat. No.: B065334

Get Quote

Executive Summary
Methyl isoquinoline-7-carboxylate (CAS: 178262-31-2) is a critical heterocyclic building block

in medicinal chemistry, frequently employed in the synthesis of alkaloids, kinase inhibitors, and

antibacterial agents.[1][2][3] While it shares the general hazard profile of nitrogenous

heterocycles—primarily irritation and potential acute toxicity—its specific ester functionality

introduces sensitivity to hydrolysis, necessitating precise environmental controls.

This guide provides a rigorous, self-validating framework for the safe manipulation, storage,

and disposal of this compound. It moves beyond generic safety data sheets (SDS) to address

the operational nuances encountered in drug discovery workflows.

Part 1: Physicochemical & Hazard Profile
Understanding the physical state and chemical reactivity is the first step in risk mitigation.

Table 1: Core Technical Specifications
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Parameter Specification Operational Implication

CAS Number 178262-31-2
Unique identifier for inventory

tracking.[1][4]

Formula C₁₁H₉NO₂ MW: 187.20 g/mol .

Physical State Solid (White/Off-white)
Risk of dust generation during

weighing.

Melting Point 100°C
Stable solid at RT; melt

processing unlikely.

Solubility DMSO, Methanol, DCM

Use compatible solvent-

resistant gloves (e.g.,

Nitrile/Neoprene).

pKa ~4.4 (Isoquinoline N)
Basic nitrogen; forms salts with

strong acids.

Hazard Identification (GHS Classification)
Signal Word:WARNING

H302: Harmful if swallowed.[5][6][7]

H315: Causes skin irritation.[5][6][7][8]

H319: Causes serious eye irritation.[5][6][7][8]

H335: May cause respiratory irritation.[6]

Expert Insight: The combination of H315/H319/H335 indicates this compound is a potent

mucosal irritant. The isoquinoline ring system is lipophilic, facilitating dermal absorption, while

the ester moiety is susceptible to hydrolysis by esterases if absorbed systematically.

Part 2: Strategic Handling & Storage
Environmental Control Logic
The stability of methyl isoquinoline-7-carboxylate is compromised by two factors:
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Hydrolysis: Moisture can cleave the methyl ester to the corresponding carboxylic acid

(Isoquinoline-7-carboxylic acid), altering stoichiometry and potency.

Oxidation: Nitrogen heterocycles can form N-oxides over time if exposed to light and air.

Storage Protocol:

Temperature: Store at 2–8°C (Refrigerated). While some suppliers list Room Temperature,

refrigeration retards hydrolysis and oxidation for long-term reference standards.

Atmosphere: Store under inert gas (Argon/Nitrogen) if the seal is broken.

Container: Amber glass vials with Teflon-lined caps to prevent light degradation and leaching.

Engineering Controls & PPE[7]
Primary Barrier: Certified Chemical Fume Hood. Never handle the solid on an open

benchtop due to H335 (Respiratory Irritation).

Glove Selection:

Solid Handling: Standard Nitrile (0.11 mm) is sufficient.

Solution Handling (DCM/Chloroform): Double-glove or use PVA/Laminate gloves.

Isoquinolines dissolved in chlorinated solvents penetrate standard nitrile rapidly.

Part 3: Operational Protocols
Protocol A: Safe Weighing & Solubilization
Objective: Minimize dust exposure and ensure accurate concentration without hydrolysis.

Preparation:

Equip analytical balance inside a containment enclosure or place a balance shield in the

fume hood.

Pre-weigh the receiving vial (tared) to avoid transferring solid back and forth.
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Static Control:

Use an anti-static gun or ionizer bar. Heterocyclic esters often carry static charge, causing

"fly-away" powder that contaminates the balance and user.

Solubilization:

Add solvent (e.g., anhydrous DMSO or DCM) immediately after weighing.

Critical Step: Do not sonicate in an open vessel. Sonicate in a sealed vial to prevent

aerosolization of the toxic solution.

Protocol B: Reaction Monitoring & Quenching
Objective: Prevent runaway hydrolysis during workup.

Context: When using this ester in coupling reactions (e.g., Suzuki, Buchwald), the workup often

involves aqueous washes.

Risk: High pH (NaOH/KOH) will rapidly saponify the methyl ester to the acid.

Control:

Buffer aqueous washes to pH 7–8 (e.g., Saturated NaHCO₃ or Phosphate Buffer).

Avoid prolonged contact with strong acids (e.g., 1M HCl), which will protonate the

isoquinoline nitrogen (forming a water-soluble salt) and potentially sequester the product

in the aqueous layer during extraction.

Part 4: Visualization of Safety Logic
Diagram 1: Risk Assessment & Handling Workflow
This decision tree guides the researcher through the physical state handling logic, ensuring

appropriate barriers are active before work begins.
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Caption: Operational logic flow for determining PPE and engineering controls based on

physical state.

Diagram 2: Workup & Purification Strategy
This workflow illustrates the chemical stability checkpoints required to isolate the ester intact.
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Caption: Chemical stability decision tree for maximizing yield during extraction.

Part 5: Emergency Response
Eye Contact: Immediately flush with water for 15 minutes.[6] The basicity of the isoquinoline

nitrogen can cause corneal damage similar to mild alkali burns.

Skin Contact: Wash with soap and water.[6][8] Do not use ethanol or DMSO to wipe the skin,

as this may enhance absorption of the compound.

Spill Cleanup:

Evacuate the immediate area if dust is airborne.[8]

Wet the powder with a compatible solvent (e.g., heptane) to suppress dust before

sweeping.

Place in a sealed hazardous waste container labeled "Toxic Organic Solid."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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